N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C16H23BrN2O
• Molecular Weight: 339.27 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H23BrN2O/c1-12-4-3-8-19(11-12)9-7-16(20)18-14-5-6-15(17)13(2)10-14/h5-6,10,12H,3-4,7-9,11H2,1-2H3,(H,18,20)
• InChI Key: NWLWWFSYPYQXJE-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC(=C(C=C2)Br)C

Description

N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is not fully understood. However, it is believed to act as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor. GABA is an inhibitory neurotransmitter in the central nervous system, and its activation leads to a decrease in neuronal excitability. By enhancing the activity of GABA, N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide may exert its pharmacological effects.
Biochemical and Physiological Effects:
In animal models, N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been shown to produce analgesic and anti-inflammatory effects. It has also been reported to possess anticonvulsant and anxiolytic properties. However, further studies are needed to understand the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It also exhibits potent pharmacological effects, making it a useful tool for studying the GABA receptor system. However, the limitations of this compound include its potential toxicity and lack of selectivity for specific GABA receptor subtypes.

Future Directions

The potential applications of N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide in medicinal chemistry are vast. Future studies could focus on optimizing the synthesis method to improve the yield and purity of the compound. Further studies could also investigate the exact mechanism of action and biochemical and physiological effects of N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. Additionally, the development of more selective allosteric modulators of the GABA receptor could lead to the discovery of novel therapeutics for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide involves the reaction of 4-bromo-3-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-methylpiperidine. The final product is obtained by reacting the intermediate with 3-(dimethylamino)propionitrile and subsequent hydrolysis.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been studied for its potential applications in medicinal chemistry. It has been reported to exhibit potent analgesic and anti-inflammatory activities in animal models. It has also been shown to possess anticonvulsant and anxiolytic properties.